Journal Name:Plasma Processes and Polymers
Journal ISSN:1612-8850
IF:3.877
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1612-8869
Year of Origin:2004
Publisher:Wiley-VCH Verlag
Number of Articles Per Year:119
Publishing Cycle:Monthly
OA or Not:Not
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2020-08-28 , DOI:
10.1007/s40243-020-00177-3
Electrodeposition is one of the leading non-vacuum techniques for the fabrication of CuInSe2 (CIS)-based solar cells. In the present work, pulse electrodeposition, an advanced technique, is utilized effectively for CIS absorber preparation devoid of any additives/complexing agents. An economic pulse electrodeposition is employed for the deposition of Cu/In stack followed by selenization to fabricate CIS absorbers on flexible and glass substrates. The approach uses a two-electrode system suitable for large area deposition and utilizes the fundamentals of pulse electrodeposition with appropriate optimization of parameters to obtain smooth Cu/In precursors. The selenized CIS absorbers are of 1 µm thick while possessing copper-poor composition (Cu/In ≈ 0.9) and tetragonal chalcopyrite phase. The fabricated devices have exhibited a power conversion efficiency of 5.2%. The technique can be further improved to obtain low-cost CIS solar cells which are suitable for various small-scale energy applications.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2021-02-03 , DOI:
10.1007/s40243-021-00191-z
There is one component that virtually any embedded wearable needs—a power source. This paper proposes an energy source, which contains no harmful substances, can be stored in a stand-by dry state for indefinite time period, is flexible and has tactile characteristics similar to that of textile. The main feature of this energy source is the separation of the electrolyte and the electrodes—the electrolyte is applied only when the battery needs to be activated. This makes storage time in a dry state virtually infinite. It expands their potential use to storage solutions and healthcare/health monitoring solutions, because the design of the battery allows it to be used as an active sensor, which generates electric current, when it detects liquid. We stress that this solution is suitable for specific applications only, outlined in the paper. The main components of the battery include aluminium anode, air cathode and the cotton shell. The design includes only textile-based materials, which ensure greater flexibility and better fusion with textile materials, where the battery is intended to be integrated. Besides that, results of the experiments with multi-cell battery prototype are presented.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2022-11-11 , DOI:
10.1007/s40243-022-00214-3
Because of the value of hydrogen as the future energy in no distant time, demand for efficient and scalable hydrogen production via electrochemical water splitting process has recently attracted considerable attention from industrial and scientific communities. Yet, several challenges associated with production remain to be addressed. One of the overriding challenges is the sluggish kinetics of oxygen evolution reaction (OER), which can have significant impact on the H2 production due to overpotential. To overcome this limitation, developing low-cost, robust and stable electrocatalysts very close to the same electrode activity as seen for iridium metal is crucial to solving the efficiency issue in the process. Therefore, timely review of progress in the field is vital to identify the electrocatalytic systems with the highest potential and, more importantly, to understand the factors which have positive contribution towards the electrocatalysts performance. We reviewed the progress made in the direction of designing binary and ternary alloys of transition metal-based electrocatalysts tuned with carbon materials. The review focuses more on the modulation of structural design and electronic conductivity that have been carried out by manipulating chemical compositions to moderate the surface adsorption free energies of the reaction intermediates, targeted to reduce overpotential. The strategic routes are discussed thoroughly with respect to the OER mechanisms and their derived-descriptors. However, numerous opportunities still remain open for exploration, particularly on the key challenge to obtain a route to unify electronic structure-activity and activity-multi-descriptor relationships for rational design of efficient electrocatalysts.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2021-02-01 , DOI:
10.1007/s40243-021-00188-8
The demand for natural insulation materials is increasing with special attention to the use of such materials for exploiting renewable energy. Natural insulation materials tremendously influence the sustainability development and energy efficiency enhancement in the buildings. Natural fibers from animal’s origin absorb great amount of moisture on exposed to the environment which significantly affects the performance and thermal insulation properties. The thermal degradation of such material strongly influences the accidental burning characteristics, an important selection criteria for building materials. In the present study, three different kind of natural insulation materials namely sheep wool, goat wool and horse mane have been characterized in terms of moisture absorption, thermal degradation and morphology using thermogravimetric analysis (TGA), differential scanning calorimetry techniques, and scanning electron microscopy, respectively. In addition, antibacterial behavioral study has been also carried out for untreated raw wool and treated wool (copper nitrate). These properties are vital for a holistic evaluation of the insulation material. Moisture absorption results indicate that the sheep wool and goat wool absorb less moisture content as compared to horse mane. Unlike this horse mane shows great stability than goat wool and sheep wool in the temperature range not exceeding 470 °C. TGA data indicate 50% mass loss (T50%) at 306 °C, 322 °C and 318 °C for sheep wool, goat wool and horse mane, respectively. In addition the tests show that the content of fire retardant elements like nitrogen and sulphur is more in horse mane as compared to sheep wool and goat wool. The treated wool samples showed excellent antibacterial properties as compared to untreated wool samples.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2022-12-12 , DOI:
10.1007/s40243-022-00220-5
In the present work, CdS nanoparticles were synthesized and analyzed for use in fuel cell applications. The X-ray diffraction investigation showed that CdS possesses a cubic polycrystalline structure. For the (111) plane, the average values of mean crystallite size, microstrain, and dislocation density were calculated and found to be 1.935 nm, 0.0758, and 0.267 nm−2. The average crystallite size was additionally calculated and found to be 2.02 nm using the modified Scherrer’s plot. The observed blue shift in the photoluminescence of CdS is caused by the quantum size impact of the nanocrystalline structure. A broad emission band at 590 nm is produced by the recombination of a hole in the valence band of CdS with an electron confined in a sulfur vacancy. The average Cd/S ratio is good and comparable, according to the EDS analysis, which is close to the theoretical values and almost exactly fits the ideal structure. A thermogravimetry diagram was used to establish the thermal stability of CdS across a wide range of temperatures. Fuel cell application features peaks were investigated by the cyclic voltammetry of CdS under various conditions. The linear sweep voltammetry was used to analyze the electrochemical performance of CdS electrodes in fuel cells. Electrochemical impedance spectroscopy (EIS) was also used and the results confirmed that nickel substrate is regarded as being superior to stainless steel in terms of performance.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2022-11-11 , DOI:
10.1007/s40243-022-00215-2
While the first generation of silicon solar cells offers a clean and unlimited energy source, the technology has matured where costs dominate, and the theoretical power conversion efficiency is reaching its limits. The new generation of thin-film solar cells is emerging as an affordable alternative to their bulky counterparts. The technology offers a much cheaper method to quickly fabricate solar cells that use less material with good optical and electronic properties on a wide range of substrates, including flexible materials. In particular, Cu (InxGa1−x) (Se)2 thin-film solar cells are investigated using SCAPS simulation to study the impact of series resistance and doping levels of different layers of the cell structure on the short-circuit current, open-circuit voltage, power conversion efficiency, and fill factor. It was found that an increase in the series resistance of the solar cell layers results in a decrease in the power conversion efficiency with a dependency on light intensities. In addition, the doping level in the absorber and buffer layers plays a significant role in controlling the solar cell’s power conversion efficiency and fill factor values with maximum values when acceptor doping levels are approximately equal to donor doping levels.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2021-01-02 , DOI:
10.1007/s40243-020-00186-2
The lithium–sulfur (Li–S) batteries are promising because of the high energy density, low cost, and natural abundance of sulfur material. Li–S batteries have suffered from severe capacity fading and poor cyclability, resulting in low sulfur utilization. Herein, S-DHCS/CNTs are synthesized by integration of a double-hollow carbon sphere (DHCS) with carbon nanotubes (CNTs), and the addition of sulfur in DHCS by melt impregnations. The proposed S-DHCS/CNTs can effectively confine sulfur and physically suppress the diffusion of polysulfides within the double-hollow structures. CNTs act as a conductive agent. S-DHCS/CNTs maintain the volume variations and accommodate high sulfur content 73 wt%. The designed S-DHCS/CNTs electrode with high sulfur loading (3.3 mg cm−2) and high areal capacity (5.6 mAh mg cm−2) shows a high initial specific capacity of 1709 mAh g−1 and maintains a reversible capacity of 730 mAh g−1 after 48 cycles at 0.2 C with high coulombic efficiency (100%). This work offers a fascinating strategy to design carbon-based material for high-performance lithium–sulfur batteries.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2021-08-15 , DOI:
10.1007/s40243-021-00198-6
The use of activated carbon from biomass as an electrode for lithium-ion batteries is promising because of the low cost, natural abundance, and environmentally friendly. Chicken feather is a biomass that has the potential to be a source of activated carbon, because it contains keratin. The activation process affects the quality of activated carbon, thereby increasing battery performance. In this study, chicken feather waste was chemically activated using KOH and combined with physical activation at temperature variations of 750, 850 and 950 °C. The activation process significantly influenced electrochemical properties because of the difference in their microstructure. The activated carbon pyrolyzed at 850 °C (CFCA-850) shows the highest discharge capacity of 285.78 mAhg−1, good cycling stability and rate performance due to its higher interlayer spacing and large surface area. Furthermore, electronic conductivity and ion increase, thus improve battery performance.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2023-07-06 , DOI:
10.1007/s40243-023-00236-5
This work created, characterized, and used a magnetic biochar catalyst that is both eco-friendly and very effective. Sugarcane bagasse was selected as primary raw material for catalyst preparation, because it is renewable and ecofriendly biomass. Catalyst created by doping sugarcane bagasse biochar with magnetic material in the form of (FeSO4·7H2O). Thermogravimetric Analysis (TGA) and Fourier Transform Infrared spectroscopy (FTIR) were used to characterize the catalyst. In addition, physical and textural characteristics of the catalyst were identified and interpreted. The characterization outcome showed that the catalyst has good catalytic qualities. For the manufacturing of biodiesel, discarded cooking oil served as the primary feedstock. The experiment was created utilizing the Box–Behnken Design (BBD) technique. There are four variables with the following three levels each: temperature, methanol to oil ratio, catalyst concentration, and reaction time. 29 experiments in total were carried out. Using the RSM function, optimization was done. The optimal conditions for obtaining biodiesel yield—temperature, methanol to oil ratio, reaction time, and catalyst weight—were 43.597 °C, 9.975 mol/L, 49.945 min, and 1.758 wt%. A study of the produced biodiesel using a FTIR showed that the conventional biodiesel IR spectra were confirmed. All physiochemical characteristics found suggested the biodiesel complied with ASTM and EN norms. Overall, the synthesized catalyst had conducted simultaneous reactions in a single batch reactor and had demonstrated suitability for converting used cooking oil to biodiesel.
Plasma Processes and Polymers ( IF 3.877 ) Pub Date: 2020-08-04 , DOI:
10.1007/s40243-020-00176-4
Good thermoelectric performance is being sought to face major problems related to energy, especially in the concern of the usage of energy on environmental impact. In this work, we investigate the underlying mechanism to enhance the thermoelectric performance of bismuth selenide (Bi2Se3) by employing density functional theory (DFT) followed by the Boltzmann transport equation under relaxation time approximation. The structural, electronic, and thermoelectric properties were calculated and analyzed. From the analysis of combined results of thermoelectric properties and electronic properties as the function of the Fermi level, we found that the power factor of Bi2Se3 is improved by increasing electrical conductivity that contributed by the large density of states and light effective mass of charge carriers. The figure of merit, on the other hand, is enhanced by increasing Seebeck coefficient that contributed by heavy effective mass and decreasing thermal conductivity that contributed by low density of states. We also found that both power factor and figure of merit can be improved through n-type doping at 300 K and p-type doping at higher temperature (400 K and 500 K).
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理2区 | PHYSICS, APPLIED 物理:应用3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
14.20 | 57 | Science Citation Index Science Citation Index Expanded | Not |
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